Cas no 1012879-50-3 (1H-Indazol-5-ylhydrazine Hydrochloride)

• Product Name: 1H-Indazol-5-ylhydrazine Hydrochloride
• CAS No: 1012879-50-3
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• MDL: MFCD22417348
• CID: 2103292
• PubChem ID: 67271720
• Update Time: 2025-10-28

1H-Indazol-5-ylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazol-5-yl)hydrazine hydrochloride
• 5-Hydrazinyl-1H-indazole hydrochloride
• (1H-Indazol-5-yl)-hydrazine hydrochloride
• 1012879-50-3
• APSGXXUYIDEIGV-UHFFFAOYSA-N
• DA-31632
• MFCD22417348
• 1H-indazol-5-ylhydrazine;hydrochloride
• CS-0342116
• 5-Hydrazinyl-1H-indazolehydrochloride
• SCHEMBL2082481
• SB30108
• 1H-Indazol-5-ylhydrazine Hydrochloride

• MDL： MFCD22417348
• Inchi： 1S/C7H8N4.ClH/c8-10-6-1-2-7-5(3-6)4-9-11-7;/h1-4,10H,8H2,(H,9,11);1H
• InChI Key： APSGXXUYIDEIGV-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC(=CC=2C=N1)NN

Computed Properties

• Exact Mass: 184.0515740g/mol
• Monoisotopic Mass: 184.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7Ų

Additional information on 1H-Indazol-5-ylhydrazine Hydrochloride

Introduction to 1H-Indazol-5-ylhydrazine Hydrochloride (CAS No. 1012879-50-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1H-Indazol-5-ylhydrazine Hydrochloride, identified by the chemical abstracts service number 1012879-50-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological properties. The indazole core, a fused benzene-pyrazole system, is a privileged scaffold in drug discovery, often exhibiting biological activity across multiple targets. The introduction of a hydrazine moiety at the 5-position of the indazole ring further expands its utility, enabling diverse chemical modifications and interactions with biological systems.

The 1H-Indazol-5-ylhydrazine Hydrochloride salt form enhances solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization. Recent studies have highlighted its role in developing novel therapeutic agents, particularly in addressing inflammatory and infectious diseases. The hydrazine group is known for its ability to participate in Schiff base formation, metal chelation, and redox reactions, which are pivotal in designing bioactive molecules.

One of the most compelling aspects of 1H-Indazol-5-ylhydrazine Hydrochloride is its potential as a scaffold for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The indazole ring can be modulated to achieve high selectivity for specific kinases, while the hydrazine group can serve as a linker or pharmacophore to enhance binding affinity. Emerging research suggests that derivatives of this compound may exhibit inhibitory effects on tyrosine kinases, which are overactive in many oncogenic pathways.

Moreover, the 1H-Indazol-5-ylhydrazine Hydrochloride structure has been explored in the development of antimicrobial agents. The hydrazine moiety can interact with bacterial enzymes or DNA, disrupting essential metabolic processes. Comparative studies have shown that certain indazole derivatives exhibit promising activity against drug-resistant strains of bacteria, such as *Staphylococcus aureus* and *Pseudomonas aeruginosa*. This underscores the compound's potential as a lead molecule for novel antibiotics.

The compound's versatility also extends to its applications in anti-inflammatory therapy. Indazole derivatives have been reported to modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. The hydrazine group can be functionalized to enhance binding to target proteins involved in inflammation, such as COX-2 or NF-κB. Preliminary in vitro studies indicate that 1H-Indazol-5-ylhydrazine Hydrochloride and its analogs may serve as effective scaffolds for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In the realm of medicinal chemistry, the synthesis of 1H-Indazol-5-ylhydrazine Hydrochloride has been optimized for scalability and efficiency. Modern synthetic approaches leverage transition-metal catalysis and flow chemistry to produce high-purity intermediates rapidly. These advancements have enabled the rapid screening of libraries derived from this scaffold, accelerating the discovery of novel bioactive compounds. The ability to modify both the indazole and hydrazine moieties allows for extensive structural diversification, facilitating the identification of compounds with optimized pharmacokinetic profiles.

Recent computational studies have further elucidated the binding modes of 1H-Indazol-5-ylhydrazine Hydrochloride analogs to biological targets using molecular docking simulations. These studies predict favorable interactions with enzymes such as dihydrofolate reductase (DHFR) and topoisomerases, which are relevant in anticancer therapy. The hydrazine group's redox-active nature suggests potential applications in developing prodrugs that release active species under physiological conditions, enhancing therapeutic efficacy.

The compound's stability under various storage conditions has been thoroughly evaluated, ensuring its suitability for industrial applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) confirm its structural integrity and purity. These robust analytical methods are essential for ensuring consistency across batches used in research and development.

Future directions in the study of 1H-Indazol-5-ylhydrazine Hydrochloride include exploring its role in neurodegenerative diseases. The indazole core is structurally similar to several known neuroprotective agents, suggesting potential therapeutic utility against conditions like Alzheimer's disease or Parkinson's disease. The hydrazine group could be functionalized to interact with neurotransmitter receptors or degrade toxic protein aggregates associated with these disorders.

In conclusion,1H-Indazol-5-ylhydrazine Hydrochloride (CAS No. 1012879-50-3) represents a promising scaffold with broad applications in pharmaceutical research. Its unique structural features enable diverse modifications for targeting various diseases, including cancer, infections, and inflammation. Ongoing studies continue to uncover new mechanisms by which this compound can be harnessed to develop next-generation therapeutics.